[4-(2-Pyrimidinyl)-1-piperazinyl]-[1-[4-(2-pyrimidinyl)-1-piperazinyl]-4-isoquinolinyl]methanone

• Molecular Formula: C26H27N9O
• Molecular Weight: 481.6 g/mol
• IUPAC Name: (4-pyrimidin-2-ylpiperazin-1-yl)-[1-(4-pyrimidin-2-ylpiperazin-1-yl)isoquinolin-4-yl]methanone
• InChI: InChI=1S/C26H27N9O/c36-24(33-13-17-35(18-14-33)26-29-9-4-10-30-26)22-19-31-23(21-6-2-1-5-20(21)22)32-11-15-34(16-12-32)25-27-7-3-8-28-25/h1-10,19H,11-18H2
• InChI Key: ZGBDOUWUMKSJJF-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=NC=C(C3=CC=CC=C32)C(=O)N4CCN(CC4)C5=NC=CC=N5)C6=NC=CC=N6

Description

[4-(2-pyrimidinyl)-1-piperazinyl]-[1-[4-(2-pyrimidinyl)-1-piperazinyl]-4-isoquinolinyl]methanone is a member of pyridines and a member of piperazines.

Scientific Research Applications

Enzyme Inhibitory Activity

• Enzyme Inhibition and Therapeutic Potential : A study synthesized derivatives similar to the chemical , exhibiting considerable inhibitory activity against the α-glucosidase enzyme. This points towards potential therapeutic applications, particularly in the treatment of diseases like diabetes (Abbasi et al., 2019).

• Antibacterial and Cytotoxicity Profile : Another research synthesized derivatives and evaluated their antibacterial potential and cytotoxicity. The results showed good enzyme inhibitory activity, indicating potential as therapeutic agents in treating bacterial infections (Hussain et al., 2017).

Antipsychotic and CNS Activity

• Potential Antipsychotic Agents : Certain derivatives displayed depressive action on the central nervous system, suggesting potential use as antipsychotic agents (Śladowska et al., 1996).

Antibacterial Applications

• Antibacterial Agents with Mild Cytotoxicity : Synthesis of certain derivatives demonstrated decent inhibitory activity against both Gram-positive and Gram-negative bacteria, with mild cytotoxicity. This implies their utility as antibacterial agents (Abbasi et al., 2018).

Dipeptidyl Peptidase IV Inhibition for Diabetes Treatment

• Treatment of Type 2 Diabetes : A compound structurally related to the given chemical showed potent inhibition of dipeptidyl peptidase IV, an enzyme related to glucose metabolism, indicating its potential as a treatment for type 2 diabetes (Ammirati et al., 2009).

Radioactive Labeling for Parkinson's Disease Imaging

• Imaging of LRRK2 Enzyme in Parkinson's Disease : A study involved the synthesis of a compound for use as a PET agent to image the LRRK2 enzyme in Parkinson's disease, indicating potential applications in diagnostic imaging (Wang et al., 2017).

Antiprotozoal Activity

• Development of Antiprotozoal Agents : Research on derivatives of the compound showed promising antiprotozoal activity, which could be beneficial in the treatment of diseases like malaria and amoebiasis (Ansari et al., 2017).